Cas no 2172581-52-9 (1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one)

• Product Name: 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one
• CAS No: 2172581-52-9
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 5568651
• PubChem ID: 165593833
• Update Time: 2025-05-23

1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1651424
• 2172581-52-9
• 1-[1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-yl]ethan-1-one
• 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one

• Inchi： 1S/C9H12FNO2/c1-7(12)9-3-2-4-11(9)6-8(13)5-10/h2-4,8,13H,5-6H2,1H3
• InChI Key： ZPFAIFNXUQVMCU-UHFFFAOYSA-N
• SMILES： FCC(CN1C=CC=C1C(C)=O)O

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one

Professional Introduction to Compound with CAS No. 2172581-52-9 and Product Name: 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one

The compound identified by the CAS number 2172581-52-9 and the product name 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a fluoro-substituent and a hydroxypropyl group in its molecular framework contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the incorporation of fluorine atoms into organic molecules has become increasingly prevalent due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The fluoro-substituent in this compound is strategically positioned at the 3-position of the propyl chain, which enhances its interaction with biological targets. This modification is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

The hydroxypropyl group further contributes to the compound's versatility, enabling various chemical modifications and enhancing its solubility in aqueous environments. This feature is particularly advantageous in drug formulations where bioavailability and tissue distribution are paramount. The combination of these structural elements makes 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one a promising candidate for further exploration in the development of novel therapeutics.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The pyrrol core in this compound serves as a scaffold for designing molecules with potential applications in anti-inflammatory, antiviral, and anticancer therapies. The presence of an ethyl ketone moiety at the 2-position of the pyrrole ring adds another layer of functional diversity, allowing for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role as a precursor for more complex pharmacophores. Researchers have been exploring methods to modify the fluoro-substituent and the hydroxypropyl group to enhance specific biological activities. For instance, the fluoro atom can be leveraged to improve binding interactions with target proteins, while the hydroxypropyl group can be used to introduce additional functional sites for chemical modifications.

The synthesis of 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one involves a series of well-established organic reactions, including condensation, fluorination, and hydroxymethylation processes. These synthetic strategies have been refined over time to ensure high yields and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its applications in pharmaceutical research and development.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to human health. The fluoro-substituent plays a key role in modulating these interactions by influencing electronic properties and steric hindrance around the binding site. Additionally, the hydroxypropyl group may contribute to enhanced solubility and improved pharmacokinetic profiles.

The potential therapeutic applications of 1-1-(3-fluoro-2-hydroxypropyl)-1H-pyrrol-2-ylethan-1-one are broad and multifaceted. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the known role of pyrrole derivatives in modulating inflammatory pathways. Furthermore, its structural features make it a candidate for developing novel antiviral drugs targeting RNA viruses.

As computational methods continue to advance, virtual screening techniques are being employed to identify new analogs of this compound with enhanced biological activity. These computational approaches leverage large datasets and machine learning algorithms to predict binding affinities and optimize molecular structures. This high-throughput screening enables researchers to rapidly identify promising candidates for further experimental validation.

The integration of experimental data with computational modeling has significantly accelerated drug discovery efforts over recent years. By combining traditional synthetic chemistry with cutting-edge computational techniques, researchers can efficiently explore chemical space and identify novel compounds like 2172581-52-9 with optimized properties.

The future prospects for this compound are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients worldwide.